Cas no 24647-80-1 (2-Thiophenecarboxylic acid, 3,4,5-tribromo-, methyl ester)
24647-80-1 structure
Product Name:2-Thiophenecarboxylic acid, 3,4,5-tribromo-, methyl ester
CAS No:24647-80-1
MF:C6H3Br3O2S
MW:378.863818407059
CID:1418789
PubChem ID:1024054
Update Time:2025-04-20
2-Thiophenecarboxylic acid, 3,4,5-tribromo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 3,4,5-tribromo-, methyl ester
- AI-942/25034100
- 24647-80-1
- SCHEMBL21612060
- methyl 3,4,5-tribromothiophene-2-carboxylate
-
- Inchi: 1S/C6H3Br3O2S/c1-11-6(10)4-2(7)3(8)5(9)12-4/h1H3
- InChI Key: DKJRFAFPCROFRG-UHFFFAOYSA-N
- SMILES: BrC1C(=C(SC=1C(=O)OC)Br)Br
Computed Properties
- Exact Mass: 375.74029
- Monoisotopic Mass: 375.74039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- PSA: 26.3
2-Thiophenecarboxylic acid, 3,4,5-tribromo-, methyl ester Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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